Cas no 898758-05-9 (Ethyl 4-(2,3-dimethoxyphenyl)-4-oxobutyrate)

• Product name: Ethyl 4-(2,3-dimethoxyphenyl)-4-oxobutyrate
• CAS No: 898758-05-9
• MF: C₁₄H₁₈O₅
• MW: 266.29000
• CID: 994001
• PubChem ID: 24727588

Ethyl 4-(2,3-dimethoxyphenyl)-4-oxobutyrate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2,3-dimethoxyphenyl)-4-oxobutanoate
• ETHYL 4-(2,3-DIMETHOXYPHENYL)-4-OXOBUTYRATE
• MFCD02261458
• AKOS010910454
• ETHYL4-(2,3-DIMETHOXYPHENYL)-4-OXOBUTYRATE
• DTXSID70645806
• 898758-05-9
• Benzenebutanoic acid, 2,3-dimethoxy-γ-oxo-, ethyl ester
• Ethyl 2,3-dimethoxy-γ-oxobenzenebutanoate
• Ethyl 4-(2,3-dimethoxyphenyl)-4-oxobutyrate

• MDL： MFCD02261458
• Inchi： InChI=1S/C14H18O5/c1-4-19-13(16)9-8-11(15)10-6-5-7-12(17-2)14(10)18-3/h5-7H,4,8-9H2,1-3H3
• InChI Key： MPHLTDNXPLOWBR-UHFFFAOYSA-N
• SMILES： CCOC(=O)CCC(=O)C1=C(C(=CC=C1)OC)OC

Computed Properties

• Exact Mass: 266.11500
• Monoisotopic Mass: 266.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.116±0.06 g/cm3(Predicted)
• Boiling Point: 378.7±32.0 °C(Predicted)
• PSA: 61.83000
• LogP: 2.22980

Ethyl 4-(2,3-dimethoxyphenyl)-4-oxobutyrate Security Information

Ethyl 4-(2,3-dimethoxyphenyl)-4-oxobutyrate Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%